Cas no 1268520-40-6 ((3s,7r,8as)-3-(cyclohexylmethyl)-1,2,3,4,6,7,8,8a-octahydropyrrol O[1,2-a]pyrazin-7-ol)

• Product Name: (3s,7r,8as)-3-(cyclohexylmethyl)-1,2,3,4,6,7,8,8a-octahydropyrrol O[1,2-a]pyrazin-7-ol
• CAS No: 1268520-40-6
• MF: C₁₄H₂₆N₂O
• MW: 238.369043827057
• CID: 1220713
• PubChem ID: 53302270
• Update Time: 2025-04-20

(3s,7r,8as)-3-(cyclohexylmethyl)-1,2,3,4,6,7,8,8a-octahydropyrrol O[1,2-a]pyrazin-7-ol Chemical and Physical Properties

Names and Identifiers

• (3s,7r,8as)-3-(cyclohexylmethyl)-1,2,3,4,6,7,8,8a-octahydropyrrol O[1,2-a]pyrazin-7-ol
• AKOS005264738
• (3S,7R,8AS)-3-(cyclohexylmethyl)octahydropyrrolo[1,2-a]pyrazin-7-ol
• starbld0028009
• Pyrrolo[1,2-a]pyrazin-7-ol, 3-(cyclohexylmethyl)octahydro-, (3R,7S,8aR)-rel-
• 1268520-40-6
• DTXSID801141645
• (3S,7R,8aS)-3-(cyclohexylmethyl)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazin-7-ol

• Inchi： 1S/C14H26N2O/c17-14-7-13-8-15-12(9-16(13)10-14)6-11-4-2-1-3-5-11/h11-15,17H,1-10H2/t12-,13-,14+/m0/s1
• InChI Key： GUVXXDLHUYKJCZ-MELADBBJSA-N
• SMILES： O[C@H]1CN2C[C@H](CC3CCCCC3)NC[C@@H]2C1

Computed Properties

• Exact Mass: 238.204513457g/mol
• Monoisotopic Mass: 238.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų